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Compound of Interest

Compound Name: 15-Keto-PGE2

Cat. No.: B109400

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and regulatory
compliance. This guide provides essential, step-by-step procedures for the safe disposal of 15-
keto-prostaglandin E2 (15-Keto-PGEZ2), a critical metabolite of PGE2. Adherence to these
protocols will help minimize environmental impact and maintain a safe research environment.

Safety and Hazard Information

There are conflicting classifications regarding the hazards of 15-Keto-PGE2. One Safety Data
Sheet (SDS) indicates that the substance is not classified as hazardous according to the
Globally Harmonized System (GHS)[1]. However, another SDS classifies it as harmful if
swallowed, a cause of skin and serious eye irritation, and potentially causing respiratory
irritation[2]. Given this discrepancy, it is prudent to handle 15-Keto-PGE2 with a degree of
caution, treating it as a potentially hazardous substance. Standard laboratory personal
protective equipment (PPE), including a lab coat, chemical-resistant gloves, and safety
goggles, should be worn during handling and disposal[2][3]. All operations should be conducted
in a well-ventilated area[?2].

Quantitative Data Summary

For safe handling and storage, please refer to the following quantitative information.
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Parameter

Value

Source

Storage Temperature

-20°C (1 month) or -80°C (6

months, under nitrogen)

[4]

GHS Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[2]

NFPA Ratings

Health: 0, Fire: 0, Reactivity: 0

[1]

HMIS Ratings

Health: 0, Fire: 0, Reactivity: O

[1]

Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for the disposal of 15-Keto-PGE2 waste.

The guiding principle is to manage all waste streams containing this compound as hazardous

chemical waste to ensure the highest level of safety and environmental protection.

Materials Required:

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

o Designated, leak-proof, and clearly labeled hazardous waste container (compatible with the

waste type, e.g., solvents).

e Secondary containment for the waste container.

e Hazardous waste tags.

Procedure:

o Waste Segregation:

o |solate all waste materials contaminated with 15-Keto-PGE2. This includes:
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Unused neat compound.

Solutions containing 15-Keto-PGEZ2.

Contaminated consumables such as pipette tips, vials, gloves, and bench paper.

Rinsate from cleaning contaminated glassware.

o Waste Container Preparation:

o Select a waste container that is chemically compatible with the waste being collected (e.qg.,
if dissolved in a solvent, the container must be compatible with that solvent).

o For liquid waste, use a container with a secure screw-cap to prevent leakage[3].

o Affix a "Hazardous Waste" label to the container. The label must clearly identify the
contents, including "15-Keto-PGE2 waste" and any solvents present[5].

o Waste Collection:

o Solid Waste: Place all contaminated solid materials into the designated hazardous waste
container.

o Liquid Waste: Carefully pour all solutions and rinsate containing 15-Keto-PGE2 into the
designated liquid hazardous waste container.

o Do not overfill the container; a general guideline is to fill it to no more than 90% capacity to
allow for expansion[3].

o Keep the waste container securely closed at all times, except when adding waste.
o Empty Container Disposal:

o Original containers of 15-Keto-PGE2 should be triple-rinsed with a suitable solvent (e.g.,
ethanol or methanol).

o The rinsate from this process must be collected and disposed of as hazardous liquid
waste[3][5].
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o After triple-rinsing, the empty container can typically be disposed of as non-hazardous
waste, though institutional policies may vary. Deface the original label before disposal.

o Storage of Hazardous Waste:

o Store the hazardous waste container in a designated, well-ventilated, and secure area,
away from incompatible materials[3]. The use of secondary containment is highly
recommended.

e Arranging for Final Disposal:

o Once the waste container is full or has reached your institution's accumulation time limit,
arrange for its disposal through your organization's Environmental Health and Safety
(EHS) office[3][5].

o Complete all necessary paperwork, including a hazardous waste tag with a detailed
description of the contents.

o Crucially, do not dispose of 15-Keto-PGE2 down the drain. This is prohibited for
hazardous pharmaceutical waste by EPA regulations[6][7].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 15-Keto-PGE2 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b109400?utm_src=pdf-body-img
https://www.benchchem.com/product/b109400?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

References

. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

. wiggin.com [wiggin.com]

°
~ (o)) )] EaN w N -

. cdn.caymanchem.com [cdn.caymanchem.com]

. medchemexpress.com [medchemexpress.com]

. file.medchemexpress.com [file.medchemexpress.com]

. EPA Proposes New Rules for Pharmaceutical Hazardous Waste Management and for

Other Hazardous Waste Generators | Ballard Spahr LLP - JDSupra [jdsupra.com]

 To cite this document: BenchChem. [Navigating the Safe Disposal of 15-Keto-PGE2: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109400#15-keto-pge2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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